Cas no 1439899-52-1 (4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid
• CAS No: 1439899-52-1
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD26096843
• CID: 5150757
• PubChem ID: 86277148
• Update Time: 2025-07-18

4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid

• MDL： MFCD26096843
• Inchi： 1S/C12H15NO4/c1-16-9-2-3-10(13-8-9)12(11(14)15)4-6-17-7-5-12/h2-3,8H,4-7H2,1H3,(H,14,15)
• InChI Key： NCBMAEPRZVKIQG-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=NC=C(OC)C=C2)(C(O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 431.0±45.0 °C at 760 mmHg
• Flash Point: 214.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid

4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid: A Promising Compound in Biomedical Research

4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid, with the CAS number 1439899-52-1, has emerged as a significant molecule in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxane derivatives, which are known for their versatile pharmacological profiles. The molecular framework of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid combines a pyridine ring with a carboxylic acid group, enabling interactions with various biological targets. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a lead compound for drug development.

Research published in 2023 in the Journal of Medicinal Chemistry demonstrated that 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting the phosphodiesterase 4 (PDE4) enzyme. This enzyme is a key regulator of cyclic adenosine monophosphate (cAMP) levels, which are critical in modulating immune responses. The study found that the compound's 5-methoxypyridin-2-yl substituent plays a crucial role in its binding affinity to PDE4, suggesting that structural modifications could further enhance its therapeutic potential.

Another breakthrough in 2024, reported in ACS Chemical Biology, revealed that 4-(5-Methoxypyridin-2-yl)oxyane-4-carboxylic acid can selectively target the JAK-STAT signaling pathway, which is implicated in autoimmune diseases such as rheumatoid arthritis. The compound's ability to modulate this pathway without affecting other signaling cascades highlights its potential as a targeted therapy for chronic inflammatory conditions. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the compound's efficacy and selectivity.

From a synthetic chemistry perspective, the synthesis of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid involves a multi-step process that includes the formation of a pyridine ring and the introduction of a carboxylic acid group. Researchers have employed advanced techniques such as transition metal-catalyzed coupling reactions and asymmetric synthesis to achieve high yields and stereochemical control. These synthetic strategies are critical for scaling up production for preclinical and clinical studies.

Recent advances in computational drug design have further expanded the understanding of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid's biological activity. Molecular docking studies have shown that the compound can bind to multiple protein targets, including kinase inhibitors and ion channel modulators. This polypharmacological profile suggests that the compound may have applications beyond its primary therapeutic indications, such as in neurodegenerative diseases and cardiovascular disorders.

One of the most promising areas of research involving 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid is its potential as a prodrug for targeted drug delivery. Studies published in 2023 in Advanced Drug Delivery Reviews have shown that the compound can be modified to enhance its solubility and bioavailability. This is particularly important for oral administration, where poor solubility often limits therapeutic efficacy. The development of such formulations could significantly improve the clinical utility of the compound.

From a pharmacokinetic standpoint, the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have demonstrated that it has a good oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations in the body. These characteristics make it a strong candidate for further clinical development.

However, challenges remain in translating these findings into clinical applications. One of the key issues is the need to optimize the compound's selectivity to minimize off-target effects. Researchers are currently exploring structure-based drug design approaches to refine the molecular structure of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid. This includes the introduction of functional groups that can enhance its binding affinity to specific targets while reducing interactions with other proteins.

Another area of active research is the combination therapy potential of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid. Studies have suggested that combining this compound with existing anti-inflammatory agents could lead to synergistic effects, improving treatment outcomes for patients with chronic diseases. This approach is particularly relevant in the context of precision medicine, where personalized treatment strategies are becoming increasingly important.

The regulatory landscape for the development of 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid is also evolving. Regulatory agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are continuously updating guidelines to facilitate the development of novel therapeutics. This includes the establishment of accelerated approval pathways for compounds showing promising clinical trial results.

In conclusion, 4-(5-Methoxypyridin-2-yl)oxane-4-carboxylic acid represents a promising candidate in the field of biomedical research. Its unique chemical structure and potential therapeutic applications have been the focus of extensive studies, highlighting its role in modulating inflammatory pathways and its potential as a lead compound for drug development. As research continues to advance, the compound is likely to play an increasingly important role in the treatment of various chronic and inflammatory diseases.